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Compound of Interest

Compound Name: Carbaryl-d7

Cat. No.: B562851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Carbaryl-d7, an

isotopically labeled form of Carbaryl used as an internal standard in analytical chemistry. Given

that the toxicological properties of deuterated compounds are generally considered to be

similar to their non-deuterated counterparts, this guide extensively references data from studies

on Carbaryl to provide a thorough safety profile. The information is presented to meet the

needs of researchers, scientists, and professionals in drug development, with a focus on

detailed data, experimental methodologies, and visual representations of key concepts.

Chemical and Physical Properties
Carbaryl-d7 is a white to gray, odorless crystalline solid.[1] Its physicochemical properties are

crucial for understanding its behavior in experimental and environmental systems.
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Property Value Reference

Chemical Name
1-Naphthalenyl-d7-

methylcarbamate
[2]

CAS Number 362049-56-7 [2]

Molecular Formula C₁₂H₄D₇NO₂ [2]

Molecular Weight 208.26 g/mol [2]

Physical State Solid [1]

Appearance
White to grayish crystalline

solid
[1]

Odor Odorless [1]

Solubility

In water: 110 mg/L at 22 °C.

Soluble in most polar organic

solvents such as acetone,

isopropanol, and xylene.

[1]

Vapor Pressure 4.1 x 10⁻⁵ mmHg at 25 °C [3]

Stability

Stable under normal

conditions.[4] Hydrolyzes in

alkaline media.

Hazard Identification and GHS Classification
Carbaryl-d7 is classified as a hazardous substance. The following table summarizes its GHS

classification.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Carcinogenicity 2
H351: Suspected of causing

cancer

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic Hazard
1

H410: Very toxic to aquatic life

with long lasting effects

Data sourced from multiple SDS.[4][5]

Toxicological Data
The toxicological profile of Carbaryl is well-documented. The following tables summarize key

acute and chronic toxicity data.

Acute Toxicity
Route Species Value Reference

Oral LD₅₀ Rat (male) 302.6 mg/kg [2][6]

Oral LD₅₀ Rat (female) 311.5 mg/kg [2][6]

Oral LD₅₀ Rabbit 710 mg/kg [2][6]

Dermal LD₅₀ Rat >2000 mg/kg [2][6]

Dermal LD₅₀ Rabbit >2000 mg/kg [2][6]

Inhalation LC₅₀ Rat >3.4 mg/L [2][6]

Skin and Eye Irritation
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Test Species Result Reference

Skin Irritation Rabbit Not an irritant [2][6]

Eye Irritation Rabbit Not an irritant [2][6]

Carcinogenicity
The U.S. Environmental Protection Agency (EPA) has classified Carbaryl as "likely to be

carcinogenic to humans."[7][8]

Species Finding Reference

Mouse (male)

Increased incidence of blood

vessel tumors

(hemangiosarcomas).

[7][8]

Rat
Higher incidences of bladder

tumors.
[7][8]

Reproductive and Developmental Toxicity
Species Effect Reference

Rat

No reproductive effects

observed. Developing rats

showed lower body weight and

incomplete bone formation.

[9]

Rabbit
Young had lower body weights

at moderate doses.
[9]

Experimental Protocols
The following are detailed methodologies for key toxicological studies, based on OECD

guidelines and specific study descriptions for Carbaryl.

Acute Oral Toxicity (modified from OECD Guideline 423)
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Objective: To determine the acute oral toxicity of a substance.

Test Animals: Healthy, young adult rats (e.g., Sprague-Dawley strain), typically females, are

used. Animals are fasted overnight before dosing.

Dose Administration: The test substance is administered as a single oral dose via gavage.

For Carbaryl, doses would be selected around the known LD₅₀ values (e.g., 300 mg/kg).

Procedure: A stepwise procedure is used, starting with a dose expected to cause toxicity.

Typically, three animals are used per step.

Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

behavior, tremors, convulsions, salivation), and body weight changes for at least 14 days.

[10]

Pathology: A gross necropsy is performed on all animals at the end of the study.

Acute Dermal Irritation (modified from OECD Guideline
404)

Objective: To assess the potential for a substance to cause skin irritation.

Test Animals: Albino rabbits are typically used.[11]

Procedure: A small area of the animal's skin is shaved. The test substance (0.5 g for solids)

is applied to the skin and covered with a gauze patch for a 4-hour exposure period.[12]

Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,

48, and 72 hours after patch removal.[13] The severity of the reactions is scored.

Acute Eye Irritation (modified from OECD Guideline 405)
Objective: To determine the potential of a substance to cause eye irritation or damage.

Test Animals: Albino rabbits are the preferred species.[14]

Procedure: A single dose of the test substance (e.g., 0.1 mL for liquids) is instilled into the

conjunctival sac of one eye of the animal. The other eye serves as a control.[14]
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Observations: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after instillation. The severity of the lesions is

scored. The observation period can be extended up to 21 days to assess the reversibility of

the effects.[14]

Carcinogenicity Bioassay (based on rodent studies)
Objective: To evaluate the carcinogenic potential of a substance over the lifetime of an

animal.

Test Animals: Rats and mice are commonly used.

Procedure: Animals are exposed to the test substance in their diet for an extended period,

typically 2 years.[6] For Carbaryl, dietary concentrations were administered to achieve

specific daily doses.

Observations: Animals are monitored for clinical signs of toxicity, body weight changes, and

tumor development.

Pathology: A complete histopathological examination of all organs and tissues is performed

at the end of the study.

Mechanism of Action and Signaling Pathway
The primary mechanism of toxicity for Carbaryl is the inhibition of the enzyme

acetylcholinesterase (AChE).[2][15][16][17]
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Caption: Mechanism of Carbaryl's toxicity through the inhibition of acetylcholinesterase.

Experimental and Safety Workflows
GHS Hazard Classification Workflow
The Globally Harmonized System (GHS) provides a logical approach to classifying chemical

hazards based on toxicological data.
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Caption: A simplified workflow for GHS hazard classification based on toxicological data.

Safe Handling and Personal Protective Equipment
(PPE)
Given the toxicological profile of Carbaryl-d7, strict adherence to safety protocols is

mandatory.

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment:
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Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: If working with powders or aerosols, use a NIOSH-approved

respirator.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

First-Aid Measures
If Swallowed: Immediately call a poison control center or doctor. Do not induce vomiting.

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Call a

poison control center or doctor for further treatment advice.

If on Skin: Take off contaminated clothing. Rinse skin immediately with plenty of water for 15-

20 minutes.

If in Eyes: Hold eye open and rinse slowly and gently with water for 15-20 minutes. Remove

contact lenses, if present, after the first 5 minutes, then continue rinsing eye. Call a poison

control center or doctor for treatment advice.

First-aid measures are based on general recommendations for Carbaryl.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep

away from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of waste and residues in accordance with local, state, and federal

regulations. Do not allow to enter drains or waterways.

This technical guide provides a comprehensive summary of the available safety data for

Carbaryl-d7. Researchers and other professionals should always consult the specific Safety

Data Sheet provided by the manufacturer before handling this chemical and adhere to all

recommended safety precautions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b562851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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